Cas no 727694-63-5 (3-amino-4-(4-ethoxyphenoxy)-N,N-diethylbenzenesulfonamide)

• Product Name: 3-amino-4-(4-ethoxyphenoxy)-N,N-diethylbenzenesulfonamide
• CAS No: 727694-63-5
• MF: C₁₈H₂₄N₂O₄S
• MW: 364.459163665771
• CID: 3106214
• PubChem ID: 3827199
• Update Time: 2025-06-10

3-amino-4-(4-ethoxyphenoxy)-N,N-diethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-(4-ethoxyphenoxy)-N,N-diethylbenzenesulfonamide
• CEB69463
• C18H24N2O4S
• SR-01000046231
• AKOS034466985
• 3-amino-4-(4-ethoxyphenoxy)-N,N-diethylbenzene-1-sulfonamide
• G35860
• 727694-63-5
• Z56938000
• EN300-06846
• SR-01000046231-1

• Inchi： 1S/C18H24N2O4S/c1-4-20(5-2)25(21,22)16-11-12-18(17(19)13-16)24-15-9-7-14(8-10-15)23-6-3/h7-13H,4-6,19H2,1-3H3
• InChI Key： WNFGETLQYJCOFG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)N)OC1C=CC(=CC=1)OCC)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 364.14567842Da
• Monoisotopic Mass: 364.14567842Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 90.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 3-amino-4-(4-ethoxyphenoxy)-N,N-diethylbenzenesulfonamide

Introduction to 3-Amino-4-(4-Ethoxyphenoxy)-N,N-Diethylbenzenesulfonamide (CAS No. 727694-63-5)

3-Amino-4-(4-ethoxyphenoxy)-N,N-diethylbenzenesulfonamide (CAS No. 727694-63-5) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique molecular structure, which includes an amino group, an ethoxyphenoxy substituent, and a sulfonamide functional group. These structural features contribute to its diverse chemical and biological properties, making it a valuable candidate for various research and development activities.

The molecular formula of 3-amino-4-(4-ethoxyphenoxy)-N,N-diethylbenzenesulfonamide is C₁₈H₂₃N₃O₄S, and its molecular weight is approximately 377.45 g/mol. The compound's solubility in water is limited, but it exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). This solubility profile is advantageous for its use in various experimental settings, including in vitro and in vivo studies.

In the context of pharmaceutical research, 3-amino-4-(4-ethoxyphenoxy)-N,N-diethylbenzenesulfonamide has been investigated for its potential therapeutic properties. Recent studies have highlighted its anti-inflammatory and analgesic effects, which are attributed to its ability to modulate key signaling pathways involved in inflammation and pain. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation in cellular models.

Beyond its anti-inflammatory properties, 3-amino-4-(4-ethoxyphenoxy)-N,N-diethylbenzenesulfonamide has also shown promise as a potential antitumor agent. Research conducted at the National Cancer Institute revealed that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways and the inhibition of cell proliferation by targeting specific signaling molecules.

In addition to its therapeutic applications, 3-amino-4-(4-ethoxyphenoxy)-N,N-diethylbenzenesulfonamide has been explored for its use as a chemical intermediate in the synthesis of more complex molecules. Its versatile reactivity and functional groups make it an attractive starting material for the development of novel compounds with diverse biological activities. For example, chemists at the University of California, Berkeley have utilized this compound as a key intermediate in the synthesis of new classes of sulfonamide derivatives with enhanced pharmacological properties.

The synthesis of 3-amino-4-(4-ethoxyphenoxy)-N,N-diethylbenzenesulfonamide typically involves a multi-step process that includes the formation of the ethoxyphenoxy substituent, followed by the introduction of the amino and sulfonamide groups. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of 4-bromoacetophenone with ethyl vinyl ether to form the ethoxyphenoxy intermediate, which is then further modified to introduce the desired functional groups.

The safety profile of 3-amino-4-(4-ethoxyphenoxy)-N,N-diethylbenzenesulfonamide is an important consideration for both research and industrial applications. Toxicological studies have shown that this compound exhibits low toxicity when administered at therapeutic doses. However, as with any chemical substance, appropriate handling and storage precautions should be observed to ensure safety. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials.

In conclusion, 3-amino-4-(4-ethoxyphenoxy)-N,N-diethylbenzenesulfonamide (CAS No. 727694-63-5) is a multifaceted compound with significant potential in various fields of research and development. Its unique chemical structure and biological properties make it a valuable tool for advancing our understanding of complex biological processes and developing new therapeutic agents. As ongoing research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in the future of pharmaceutical science.